N-[3-chloro-4-(1-pyrrolidinyl)phenyl]-3-methoxybenzamide

• IUPAC Name: N-(3-chloro-4-pyrrolidin-1-ylphenyl)-3-methoxybenzamide
• InChI: InChI=1S/C18H19ClN2O2/c1-23-15-6-4-5-13(11-15)18(22)20-14-7-8-17(16(19)12-14)21-9-2-3-10-21/h4-8,11-12H,2-3,9-10H2,1H3,(H,20,22)
• InChI Key: HWILQXVGTGSMPU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(=O)NC2=CC(=C(C=C2)N3CCCC3)Cl
• Molecular Formula: C18H19ClN2O2
• Molecular Weight: 330.8 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to N-[3-chloro-4-(1-pyrrolidinyl)phenyl]-3-methoxybenzamide involves acylation reactions, starting from basic aromatic compounds and proceeding through a series of reactions including chlorination and condensation. These processes result in the formation of the desired benzamide derivatives with specific substituents and structural features (Huang et al., 2020).

Molecular Structure Analysis

The molecular structure of related benzamide compounds is typically determined using X-ray crystallography and DFT calculations. These methods provide detailed information on bond lengths, bond angles, and dihedral angles, helping to understand the three-dimensional conformation of the molecule and the impact of intermolecular interactions on its structure (Karabulut et al., 2014).

Chemical Reactions and Properties

Benzamide derivatives undergo various chemical reactions, leading to the formation of different compounds. These reactions can include substitutions, additions, and cyclizations, significantly altering the chemical and physical properties of the original compound (Park et al., 2001).

Physical Properties Analysis

The physical properties of benzamide derivatives, such as solubility, melting point, and crystalline form, are influenced by their molecular structure. Factors like the presence of methoxy groups, chloro substituents, and the overall molecular geometry can significantly affect these properties, which are crucial for the compound's applications and handling (Karabulut et al., 2014).

Chemical Properties Analysis

The chemical behavior of N-[3-chloro-4-(1-pyrrolidinyl)phenyl]-3-methoxybenzamide and similar compounds is determined by their functional groups and molecular structure. These properties dictate their reactivity, interaction with biological targets, and potential for use in medicinal chemistry and other applications. Understanding these chemical properties is essential for predicting the compound's behavior in various chemical environments and biological systems (Perrone et al., 2000).

Future Directions

The pyrrolidine scaffold is a versatile structure in drug discovery, and there is ongoing research to design new pyrrolidine compounds with different biological profiles. The future directions for “N-[3-chloro-4-(1-pyrrolidinyl)phenyl]-3-methoxybenzamide” could involve further exploration of its biological activity and potential applications in medicinal chemistry.